N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-1-[1-(3-phenylpropyl)piperidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H37N3O2/c1-24(18-19-27)23(28)21-9-16-26(17-10-21)22-11-14-25(15-12-22)13-5-8-20-6-3-2-4-7-20/h2-4,6-7,21-22,27H,5,8-19H2,1H3
• InChI Key: QOAJUFFPFNARLK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1CCN(CC1)C2CCN(CC2)CCCC3=CC=CC=C3
• Molecular Formula: C23H37N3O2
• Molecular Weight: 387.6 g/mol

Description

N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide, commonly known as HET0016, is a pharmacological compound that has been extensively studied for its potential therapeutic applications. HET0016 is a selective inhibitor of the enzyme 20-HETE synthase, which is involved in the metabolism of arachidonic acid to 20-hydroxyeicosatetraenoic acid (20-HETE).

Mechanism of Action

HET0016 is a selective inhibitor of the enzyme N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase, which is involved in the metabolism of arachidonic acid to N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide. N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide is a potent vasoconstrictor and has been implicated in various diseases, including hypertension, cancer, and inflammation. By inhibiting N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase, HET0016 reduces the production of N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide, thereby reducing vasoconstriction and inflammation.
Biochemical and Physiological Effects:
HET0016 has been shown to have various biochemical and physiological effects, including reducing blood pressure, inhibiting cancer cell growth and proliferation, reducing tumor angiogenesis, and reducing inflammation. HET0016 has also been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and xenobiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using HET0016 in lab experiments is its selectivity for N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase. This allows researchers to specifically target the production of N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide, without affecting other pathways involved in arachidonic acid metabolism. However, one of the limitations of using HET0016 is its potential off-target effects, particularly on cytochrome P450 enzymes. This can affect the metabolism of other drugs and xenobiotics, leading to potential drug interactions.

Future Directions

There are several future directions for research on HET0016. One area of research is the development of more selective inhibitors of N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase, which could potentially have fewer off-target effects. Another area of research is the identification of biomarkers that can predict the response to HET0016 treatment in different diseases. Finally, the potential use of HET0016 in combination with other drugs or therapies for the treatment of various diseases should also be explored.
Conclusion:
In conclusion, HET0016 is a pharmacological compound that has been extensively studied for its potential therapeutic applications in various diseases. HET0016 is a selective inhibitor of the enzyme N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase, which is involved in the metabolism of arachidonic acid to N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide. By inhibiting N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide synthase, HET0016 reduces the production of N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide, thereby reducing vasoconstriction and inflammation. HET0016 has several advantages and limitations for lab experiments, and there are several future directions for research on HET0016.

Synthesis Methods

The synthesis of HET0016 involves the reaction of 1-(3-phenylpropyl)piperidine-4-carboxylic acid with methyl isocyanate, followed by the reaction of the resulting product with ethylene glycol. The final product is obtained after purification by column chromatography.

Scientific Research Applications

HET0016 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cancer, and inflammation. HET0016 has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and it has also been shown to reduce tumor angiogenesis. In hypertension, HET0016 has been shown to reduce blood pressure in animal models by inhibiting the production of N-(2-hydroxyethyl)-N-methyl-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide, which is known to increase vasoconstriction.